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Compound of Interest

Compound Name: Fluoxastrobin, (Z)-

Cat. No.: B1337108

This technical support center provides researchers, scientists, and drug development
professionals with essential information for optimizing the spray application of (Z)-
Fluoxastrobin. The following troubleshooting guides, frequently asked questions (FAQs), and
experimental protocols are designed to address common challenges and facilitate efficient and
effective application in a research setting.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental application of (Z)-
Fluoxastrobin.
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Issue

Potential Cause

Recommended Solution

Poor Disease Control Despite

Application

Inadequate coverage of target

plant surfaces.

- Increase spray volume (L/ha
or gal/acre) to ensure thorough
wetting of foliage.[1] - Select
nozzles that produce a finer
droplet spectrum for better
coverage, such as flat-fan or
twin-fan nozzles.[2] - Optimize
boom height to ensure proper
spray pattern overlap. A
general rule is to maintain a
height that allows for 100%

overlap between nozzles.

Fungicide resistance.

- (2)-Fluoxastrobin is a Qol
fungicide (FRAC Group 11).
Avoid consecutive applications
of fungicides from the same
FRAC group to prevent the
development of resistance.[3]
[4] - Rotate with fungicides that
have a different mode of
action. - If resistance is
suspected, conduct a bioassay
with isolates from the target

pathogen population.

Incorrect application timing.

- Apply (2)-Fluoxastrobin as a
preventative treatment before
or at the very early stages of
disease development.
Strobilurin fungicides are most
effective when used to prevent

spore germination.[2][5]

Visible Spray Drift

Droplet size is too small.

- Increase the droplet size by
using air-induction or low-drift

nozzles. - Lower the spray
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pressure, as higher pressures

tend to produce finer droplets.

[1]

- Avoid spraying in windy
conditions (typically above 10-
Spraying in unsuitable weather 15 km/h). - Do not spray during
conditions. temperature inversions, which
are common in the early

morning or late evening.

- Lower the boom to the
o ) minimum height required for
Boom height is too high. ) )
uniform coverage, typically 50

cm above the target canopy.

- Always perform a jar test
before mixing (2)-
Fluoxastrobin with other
pesticides or adjuvants to
check for physical
compatibility. - Follow the
recommended mixing order,
which is generally: 1. Water, 2.
Clogged Nozzles Incompatible tank mix. N
Water conditioners, 3.
Wettable powders (WP) or
Water Dispersible Granules
(WG), 4. Flowables (F/SC - like
many Fluoxastrobin
formulations), 5. Emulsifiable
Concentrates (EC), 6.

Adjuvants.
- Use clean water for the spray
) solution. If using hard water, a
Poor quality water. o ]
water conditioning adjuvant
may be necessary.
Uneven Spray Pattern Worn or damaged nozzles. - Inspect nozzles regularly for

wear and tear and replace
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them as needed. - Ensure all
nozzles on the boom are of the

same type and size.

- Calibrate the sprayer to

ensure the pressure is within
Incorrect boom pressure. )

the optimal range for the

selected nozzles.

Frequently Asked Questions (FAQSs)

Q1: What is the mode of action of (Z2)-Fluoxastrobin?

Al: (Z2)-Fluoxastrobin is a quinone outside inhibitor (Qol) fungicide, also known as a strobilurin.
It belongs to FRAC Group 11.[3] Its mode of action is the inhibition of mitochondrial respiration
in fungi by blocking the electron transfer at the cytochrome bcl complex (Complex Ill), which
stops ATP production and ultimately leads to fungal cell death.[3][4]

Q2: What is the optimal droplet size for applying (Z)-Fluoxastrobin?

A2: The optimal droplet size depends on the target and environmental conditions. For
fungicides, a "Fine" to "Medium" droplet size (approximately 150-350 microns) is often
recommended to ensure good coverage of the plant surface. However, to minimize drift, a
"Medium" to "Coarse" droplet size may be more appropriate, especially in windy conditions. It is
crucial to balance the need for coverage with the risk of drift.

Q3: How does spray pressure affect the application of (Z)-Fluoxastrobin?

A3: Spray pressure influences both the flow rate and the droplet size. Generally, increasing the
pressure will increase the flow rate and decrease the droplet size, which can lead to better
coverage but also a higher risk of spray drift.[1] It is important to operate within the
recommended pressure range for the specific nozzle being used.

Q4: Can | tank-mix (2)-Fluoxastrobin with other pesticides or adjuvants?

A4: Tank-mixing can be beneficial, but compatibility must be checked. Always perform a jar test
to ensure physical compatibility before mixing in the spray tank. When tank-mixing with other
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products, it is important to follow the label recommendations for all products involved and
adhere to the proper mixing order. Using adjuvants like surfactants can improve the spreading
and retention of the spray on the target foliage.

Q5: What are the best practices for preventing fungicide resistance to (Z)-Fluoxastrobin?

A5: To prevent resistance, it is critical to rotate (Z)-Fluoxastrobin with fungicides from different
FRAC groups that have different modes of action.[3][6] Avoid making more than two
consecutive applications of any Group 11 fungicide.[6] Also, always use the recommended
application rate; using lower rates can contribute to the selection of resistant fungal strains.[5]

Data Presentation: Spray Parameter Optimization

Disclaimer: The following tables provide generalized data based on established principles of
spray application. Actual values for (Z2)-Fluoxastrobin may vary and should be determined

experimentally.

Table 1: Influence of Nozzle Type and Pressure on Droplet Size and Drift Potential
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Volume
Operating Median Droplet . .
Nozzle Type . . o Drift Potential
Pressure (psi) Diameter Classification
(VMD, pm)
Standard Flat- )
30 250 Medium Moderate
Fan
40 220 Fine/Medium High
60 180 Fine Very High
Air Induction (Al) 40 400 Coarse Low
60 350 Medium/Coarse Low
80 300 Medium Low-Moderate
Turbo TeeJet
30 380 Coarse Low
(Tm)
40 320 Medium/Coarse Low
60 280 Medium Moderate

Table 2: Effect of Adjuvants on Spray Droplet Characteristics and Deposition

] Effect on
. Typical Effect on Impact on
Adjuvant Type . . Surface
Concentration Droplet Size ) Coverage
Tension
Non-ionic May slightly Increases
0.25% viv Reduces .
Surfactant (NIS) decrease spreading on leaf
) ] Improves
Oil Concentrate May slightly N
1.0% viv ) Reduces deposition and
(COC/MSO) increase ]
penetration
Drift Reduction ] o Can reduce fine
Varies by product  Increases VMD Minimal
Agent droplets
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Experimental Protocols
Protocol 1: Assessment of Spray Droplet Size Spectrum

Objective: To determine the droplet size distribution of a (Z)-Fluoxastrobin spray solution under
different application parameters.

Materials:

Laser diffraction particle size analyzer

e Spray chamber or wind tunnel

o Pressurized spray system with controllable pressure
» Various nozzle types (e.g., flat-fan, air induction)

¢ (Z)-Fluoxastrobin formulation

o Deionized water and any relevant adjuvants

o Personal Protective Equipment (PPE)

Methodology:

Prepare the (Z)-Fluoxastrobin spray solution at the desired concentration in deionized water.
If testing adjuvants, prepare separate solutions.

e Set up the laser diffraction instrument according to the manufacturer's instructions.

« Install the desired nozzle on the spray system and position it at a fixed distance from the
laser beam in the spray chamber.

o Set the spray pressure to the desired level.
e Turn on the spray and allow it to stabilize for a few seconds.

« Initiate the droplet size measurement with the laser diffraction software. The instrument will
measure the size of thousands of droplets passing through the laser beam.
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Record the Volume Median Diameter (VMD or Dv50), the percentage of the spray volume
composed of fine droplets (<150 um), and other relevant droplet size parameters.

Repeat the measurement at least three times for each set of parameters (nozzle type,
pressure, formulation).

Change the parameters as required for the experiment and repeat steps 3-8.

Analyze the data to determine the effect of each parameter on the droplet size spectrum.

Protocol 2: Evaluation of Spray Coverage on Plant
Foliage

Objective: To visually and quantitatively assess the spray coverage of (Z)-Fluoxastrobin on
target leaf surfaces.

Materials:

Water-sensitive paper (WSP) or a fluorescent tracer dye
Target plants or representative artificial surfaces

Spray application system

UV light source (if using a fluorescent tracer)

Digital camera and image analysis software (e.g., ImageJ)
Personal Protective Equipment (PPE)

Methodology:

o Attach water-sensitive paper strips to the upper and lower surfaces of leaves at different
locations within the plant canopy (top, middle, bottom).

 Alternatively, if using a fluorescent tracer, prepare the (Z)-Fluoxastrobin spray solution and
add the tracer at the recommended concentration.
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Apply the spray solution to the target plants using the desired application parameters (nozzle
type, pressure, speed, volume).

Allow the spray to dry completely on the WSP or the leaf surfaces.
Carefully collect the WSP strips or the leaves treated with the fluorescent tracer.

For WSP, visually assess the coverage or use a scanner and image analysis software to
guantify the percentage of the area covered by droplets and the number of droplets per cmz2.

For the fluorescent tracer, view the leaves under a UV light in a dark environment. The spray
deposits will fluoresce.

Capture high-resolution digital images of the fluorescing deposits.

Use image analysis software to calculate the percentage of the leaf area covered by the
tracer.

Compare the coverage results obtained with different application parameters to identify the
optimal setup.

Visualizations
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Caption: Mode of action of (Z)-Fluoxastrobin in the fungal mitochondrial electron transport
chain.
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Caption: Workflow for the optimization of (Z)-Fluoxastrobin spray application parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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